Cas no 1246355-58-7 (Bodipy C12-Ceramide)

• Product Name: Bodipy C12-Ceramide
• CAS No: 1246355-58-7
• MF: C₄₂H₇₀N₃O₃F₂
• MW: 703.02
• CID: 1060358
• PubChem ID: 125305975
• Update Time: 2025-06-10

Bodipy C12-Ceramide Chemical and Physical Properties

Names and Identifiers

• Bodipy C12-Ceramide
• N-[11-(dipyrrometheneboron difluoride)undecanoyl]-D-erythro-sphingosine
• N-[11-(TopFluor)undecanoyl]-D-erythro-sphingosine
• CID 125305975
• C11 TopFluor Ceramide
• BODIPY-C12 Ceramide (d18:1/12:0)
• C11 Ceramide
• 11-(2,2-difluoro-4,6,10,12-tetramethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-8-yl)-N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]undecanamide
• 1246355-58-7

• MDL： MFCD22416770
• Inchi： 1S/C42H70BF2N3O3/c1-6-7-8-9-10-11-12-13-14-15-19-22-25-28-39(50)38(32-49)46-40(51)29-26-23-20-17-16-18-21-24-27-37-41-33(2)30-35(4)47(41)43(44,45)48-36(5)31-34(3)42(37)48/h25,28,30-31,38-39,49-50H,6-24,26-27,29,32H2,1-5H3,(H,46,51)/b28-25+/t38-,39+/m0/s1
• InChI Key： NGWZKZIJSBUOIZ-BOOOSZIVSA-N
• SMILES： F[B-]1(N2C(C)=CC(C)=C2C(CCCCCCCCCCC(N[C@@H](CO)[C@@H](/C=C/CCCCCCCCCCCCC)O)=O)=C2C(C)=CC(C)=[N+]21)F

Computed Properties

• Exact Mass: 713.5478296g/mol
• Monoisotopic Mass: 713.5478296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 27
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5

Experimental Properties

• Melting Point: >67°C (dec.)
• Solubility: Chloroform (Slightly)

Bodipy C12-Ceramide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on Bodipy C12-Ceramide

Bodipy C12-Ceramide (CAS No. 1246355-58-7): A Novel Fluorescent Probes in Advanced Biomedical Research

Bodipy C12-Ceramide, identified by its unique Chemical Abstracts Service (CAS) number 1246355-58-7, represents a cutting-edge fluorescent probe that has garnered significant attention in the field of biomedical research. This compound is a derivative of the widely used Bodipy dye, renowned for its exceptional photophysical properties, including high fluorescence quantum yield, excellent photostability, and a broad absorption spectrum. The incorporation of a ceramide moiety into the Bodipy core enhances its utility in cellular studies, particularly in the investigation of lipid metabolism and membrane dynamics.

The structural design of Bodipy C12-Ceramide combines the benefits of the Bodipy fluorophore with the biological relevance of ceramides. Ceramides are critical lipid molecules that play pivotal roles in various cellular processes, including signal transduction, cell differentiation, and apoptosis. By linking these two functional components, researchers have developed a powerful tool for visualizing and quantifying ceramide-containing lipids within living cells and tissues. This capability is particularly valuable in understanding the pathogenesis of diseases such as Alzheimer's disease, atherosclerosis, and cancer, where alterations in ceramide metabolism are closely linked to disease progression.

Recent advancements in fluorescence microscopy techniques have further expanded the applications of Bodipy C12-Ceramide. Confocal microscopy and super-resolution imaging methods have enabled researchers to achieve high-resolution visualization of ceramide distribution in cells with remarkable precision. For instance, studies utilizing Bodipy C12-Ceramide have demonstrated that ceramides are dynamically localized to specific cellular compartments during stress responses, such as oxidative stress or inflammatory conditions. These findings provide new insights into the spatial organization of lipid signaling pathways and their implications in cellular homeostasis.

The photophysical properties of Bodipy C12-Ceramide make it an ideal candidate for Förster Resonance Energy Transfer (FRET) studies. FRET is a powerful technique that allows researchers to investigate protein-lipid interactions by monitoring energy transfer between a donor and an acceptor molecule. In one notable study, researchers employed Bodipy C12-Ceramide to study the interaction between sphingomyelinases and ceramide-rich membranes. The results revealed that these enzymes preferentially localize to specific regions of the membrane where ceramides are enriched, suggesting a role for ceramides in enzyme activation and substrate recognition.

In addition to its utility in basic research, Bodipy C12-Ceramide has promising applications in drug discovery and development. The ability to visualize and modulate ceramide metabolism has opened new avenues for therapeutic intervention. For example, inhibitors targeting ceramide synthesis or degradation have shown potential in preclinical studies for treating neurodegenerative diseases. By using Bodipy C12-Ceramide as a diagnostic tool, researchers can identify compounds that modulate ceramide levels and assess their efficacy in animal models. This approach has led to the identification of novel drug candidates that are currently undergoing further investigation.

The synthesis of Bodipy C12-Ceramide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the functionalization of a Bodipy precursor with a long-chain amine group to form Bodipy amine. This intermediate is then coupled with a fatty acid derivative containing a hydroxyl group at the 1-position to form the ceramide moiety. The final step involves purification via column chromatography or recrystallization to obtain pure Bodipy C12-Ceramide. Advances in synthetic chemistry have enabled more efficient and scalable production methods, making this probe more accessible for widespread use in research laboratories.

The versatility of Bodipy C12-Ceramide extends beyond its applications in fluorescence microscopy. It has also been utilized in flow cytometry and high-throughput screening assays to assess changes in ceramide levels in response to various stimuli. These assays have facilitated rapid screening of potential therapeutic agents targeting lipid metabolism disorders. Additionally, the compound's stability under various storage conditions makes it suitable for long-term experiments without significant degradation.

In conclusion, Bodipy C12-Ceramide (CAS No. 1246355-58-7) is a groundbreaking fluorescent probe that has significantly advanced our understanding of ceramide biology. Its unique combination of photophysical properties and biological relevance makes it an invaluable tool for studying lipid metabolism, membrane dynamics, and disease mechanisms. As research continues to uncover new functions of ceramides and their role in health and disease, compounds like Bodipy C12-Ceramide will undoubtedly remain at the forefront of biomedical investigations.